97-67-6

(2S)-2-Hydroxybutanedioic acid

In Stock

• CAS RN:
• 97-67-6

• Formula:
• C4H6O5

• InChI:
• InChI=1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)/t2-/m0/s1

• InChIKey:
• BJEPYKJPYRNKOW-REOHCLBHSA-N

• (S)-malic acid is an optically active form of malic acid having (S)-configuration. It has a role as a geroprotector. It is a conjugate acid of a (S)-malate(2-). It is an enantiomer of a (R)-malic acid.
  L-Malic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
  (2S)-2-Hydroxybutanedioic acid is a natural product found in Rehmannia glutinosa, Punica granatum, and other organisms with data available.

5-Methyl-2-(1-methylethenyl)-4-hexenoic acid

• CAS RN:
• 497-67-6

• Formula:
• C10H16O2

• InChI:
• InChI=1S/C10H16O2/c1-7(2)5-6-9(8(3)4)10(11)12/h5,9H,3,6H2,1-2,4H3,(H,11,12)

• InChIKey:
• NNVQOMNUZSZZAL-UHFFFAOYSA-N

• 5-Methyl-2-(1-methylethenyl)-4-hexenoic acid is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.

2,2-Dimethyl-4-pentenal

In Stock

• CAS RN:
• 5497-67-6

• Formula:
• C7H12O

• InChI:
• InChI=1S/C7H12O/c1-4-5-7(2,3)6-8/h4,6H,1,5H2,2-3H3

• InChIKey:
• DXSDIWHOOOBQTJ-UHFFFAOYSA-N

• 2,2-Dimethyl-4-pentenal is a useful research compound. Its molecular formula is C7H12O and its molecular weight is 112.17 g/mol. The purity is usually 95%.

CID 71401782

In Stock

• CAS RN:
• 76797-67-6

• Formula:
• PbTa3

• InChI:
• InChI=1S/Pb.3Ta

• InChIKey:
• IGKGPLANYCZDNQ-UHFFFAOYSA-N

• CID 71401782 is a useful research compound. Its molecular formula is PbTa3 and its molecular weight is 750 g/mol. The purity is usually 95%.

1-(3-(Methylthio)-butyryl)-2,6,6-trimethylcyclohexene

In Stock

• CAS RN:
• 68697-67-6

• Formula:
• C14H24OS

• InChI:
• InChI=1S/C14H24OS/c1-10-7-6-8-14(3,4)13(10)12(15)9-11(2)16-5/h11H,6-9H2,1-5H3

• InChIKey:
• NCSINGBYRFXOMK-UHFFFAOYSA-N

• 1-(3-(Methylthio)-butyryl)-2,6,6-trimethylcyclohexene is a useful research compound. Its molecular formula is C14H24OS and its molecular weight is 240.41 g/mol. The purity is usually 95%.

N-(3-pyridinylmethylideneamino)-2-pyridinamine

In Stock

• CAS RN:
• 63697-67-6

• Formula:
• C11H10N4

• InChI:
• InChI=1S/C11H10N4/c1-2-7-13-11(5-1)15-14-9-10-4-3-6-12-8-10/h1-9H,(H,13,15)

• InChIKey:
• ZMTRKIYGCKYPTF-UHFFFAOYSA-N

• N-(3-pyridinylmethylideneamino)-2-pyridinamine is a useful research compound. Its molecular formula is C11H10N4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.

p-Tolylsulfanyl-acetic acid methyl ester

In Stock

• CAS RN:
• 50397-67-6

• Formula:
• C10H12O2S

• InChI:
• InChI=1S/C10H12O2S/c1-8-3-5-9(6-4-8)13-7-10(11)12-2/h3-6H,7H2,1-2H3

• InChIKey:
• OSVDMYOJMLBTIH-UHFFFAOYSA-N

• P-Tolylsulfanyl-acetic acid methyl ester is a useful research compound. Its molecular formula is C10H12O2S and its molecular weight is 196.27 g/mol. The purity is usually 95%.

Methyl 4-C-Hydroxymethyl-2,3-O-isopropylidene-b-D-ribofuranoside

In Stock

• CAS RN:
• 55797-67-6

• Formula:
• C10H18O6

• InChI:
• InChI=1S/C10H18O6/c1-9(2)14-6-7(15-9)10(4-11,5-12)16-8(6)13-3/h6-8,11-12H,4-5H2,1-3H3

• InChIKey:
• ZJDDMUGVQOEJGM-UHFFFAOYSA-N

• Methyl 4-C-Hydroxymethyl-2,3-O-isopropylidene-b-D-ribofuranoside is a useful research compound. Its molecular formula is C10H18O6 and its molecular weight is 234.25 g/mol. The purity is usually 95%.

(1S)-1-(4-chlorophenoxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-one

In Stock

• CAS RN:
• 89497-67-6

• Formula:
• C14H16ClN3O2

• InChI:
• InChI=1S/C14H16ClN3O2/c1-14(2,3)12(19)13(18-9-16-8-17-18)20-11-6-4-10(15)5-7-11/h4-9,13H,1-3H3/t13-/m0/s1

• InChIKey:
• WURBVZBTWMNKQT-ZDUSSCGKSA-N

• (S)-triadimefon is a 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-one that is the (S)-enantiomer of triadimefon. It is an enantiomer of a (R)-triadimefon.

1-(2,6-Dichloro-3-fluorophenyl)ethyl acetate

• CAS RN:
• 877397-67-6

• Formula:
• C10H9Cl2FO2

• InChI:
• InChI=1S/C10H9Cl2FO2/c1-5(15-6(2)14)9-7(11)3-4-8(13)10(9)12/h3-5H,1-2H3

• InChIKey:
• IZHRGJAQMNPACR-UHFFFAOYSA-N

• 1-(2,6-Dichloro-3-fluorophenyl)ethyl acetate is a useful research compound. Its molecular formula is C10H9Cl2FO2 and its molecular weight is 251.08 g/mol. The purity is usually 95%.

4-(2-Ethyl-1H-imidazol-1-YL)-3-fluoroaniline

In Stock

• CAS RN:
• 937597-67-6

• Formula:
• C11H12FN3

• InChI:
• InChI=1S/C11H12FN3/c1-2-11-14-5-6-15(11)10-4-3-8(13)7-9(10)12/h3-7H,2,13H2,1H3

• InChIKey:
• YYMYUROTYQICPP-UHFFFAOYSA-N

• 4-(2-Ethyl-1H-imidazol-1-YL)-3-fluoroaniline is a useful research compound. Its molecular formula is C11H12FN3 and its molecular weight is 205.23 g/mol. The purity is usually 95%.

1-Benzyl-7-phenyl-1,4-diazepane

• CAS RN:
• 220897-67-6

• Formula:
• C18H22N2

• InChI:
• InChI=1S/C18H22N2/c1-3-7-16(8-4-1)15-20-14-13-19-12-11-18(20)17-9-5-2-6-10-17/h1-10,18-19H,11-15H2

• InChIKey:
• AABNTADXCUOWBH-UHFFFAOYSA-N

• 1-Benzyl-7-phenyl-1,4-diazepane is a useful research compound. Its molecular formula is C18H22N2 and its molecular weight is 266.4 g/mol. The purity is usually 95%.

N-(4-amino-2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide

In Stock

• CAS RN:
• 872597-67-6

• Formula:
• C20H17Cl2N5O3S

• InChI:
• InChI=1S/C20H17Cl2N5O3S/c21-13-7-5-11(6-8-13)18(29)25-16-17(23)26-20(27-19(16)30)31-10-15(28)24-9-12-3-1-2-4-14(12)22/h1-8H,9-10H2,(H,24,28)(H,25,29)(H3,23,26,27,30)

• InChIKey:
• OKGCVMZCBPIBNF-UHFFFAOYSA-N

• N-(4-amino-2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide is a useful research compound. Its molecular formula is C20H17Cl2N5O3S and its molecular weight is 478.35. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893997-67-6

• Formula:
• C20H17N5O4S

• InChI:
• InChI=1S/C20H17N5O4S/c1-13(26)21-15-5-3-6-16(11-15)22-19(27)12-30-20-9-8-18(23-24-20)14-4-2-7-17(10-14)25(28)29/h2-11H,12H2,1H3,(H,21,26)(H,22,27)

• InChIKey:
• WRBHDTBRRDSKFX-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17N5O4S and its molecular weight is 423.45. The purity is usually 95%.

(1R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclopentanecarboxylic acid

In Stock

• CAS RN:
• 220497-67-6

• Formula:
• C21H21NO4

• InChI:
• InChI=1S/C21H21NO4/c23-20(24)13-9-10-14(11-13)22-21(25)26-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19H,9-12H2,(H,22,25)(H,23,24)/t13-,14+/m1/s1

• InChIKey:
• BHDMUBZVWRSQOT-KGLIPLIRSA-N

• (1R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclopentanecarboxylic acid is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.4 g/mol. The purity is usually 95%.

(E)-Ethyl 3-(4-cyano-2-nitrophenyl)acrylate

In Stock

• CAS RN:
• 652997-67-6

• Formula:
• C12H10N2O4

• InChI:
• InChI=1S/C12H10N2O4/c1-2-18-12(15)6-5-10-4-3-9(8-13)7-11(10)14(16)17/h3-7H,2H2,1H3

• InChIKey:
• WMFKQJPKYJSLNX-UHFFFAOYSA-N

• (E)-Ethyl 3-(4-cyano-2-nitrophenyl)acrylate is a useful research compound. Its molecular formula is C12H10N2O4 and its molecular weight is 246.22 g/mol. The purity is usually 95%.

Ethyl 5,5-dimethyl-3-oxooct-7-enoate

In Stock

• CAS RN:
• 835597-67-6

• Formula:
• C12H20O3

• InChI:
• InChI=1S/C12H20O3/c1-5-7-12(3,4)9-10(13)8-11(14)15-6-2/h5H,1,6-9H2,2-4H3

• InChIKey:
• ZMKAAWPRONWUGT-UHFFFAOYSA-N

• Ethyl 5,5-dimethyl-3-oxooct-7-enoate is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.

N-(3,4-difluorophenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide

In Stock

• CAS RN:
• 932997-67-6

• Formula:
• C17H17F2N3O2

• InChI:
• InChI=1S/C17H17F2N3O2/c1-10-2-5-15-11(6-10)7-17(24)22(21-15)9-16(23)20-12-3-4-13(18)14(19)8-12/h3-4,7-8,10H,2,5-6,9H2,1H3,(H,20,23)

• InChIKey:
• WBYDGZNCUIJISV-UHFFFAOYSA-N

• N-(3,4-difluorophenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C17H17F2N3O2 and its molecular weight is 333.339. The purity is usually 95%.

ALUMINUM 2,9,16,23-TETRAPHENOXY-29 H ,31 H-PHTHALOCYANINE HYDROXIDE

In Stock

• CAS RN:
• 128897-67-6

• Formula:
• C56H39AlN8O5

• InChI:
• InChI=1S/C56H38N8O4.Al.H2O/c1-5-13-33(14-6-1)65-37-21-25-41-45(29-37)53-57-49(41)62-54-47-31-39(67-35-17-9-3-10-18-35)23-27-43(47)51(59-54)64-56-48-32-40(68-36-19-11-4-12-20-36)24-28-44(48)52(60-56)63-55-46-30-38(66-34-15-7-2-8-16-34)22-26-42(46)50(58-55)61-53;;/h1-32,57,60-64H;;1H2/q-2;+3;/p-1

• InChIKey:
• CLUBOUSDZFNKCM-UHFFFAOYSA-M

• ALUMINUM 2,9,16,23-TETRAPHENOXY-29 H ,31 H-PHTHALOCYANINE HYDROXIDE is a useful research compound. Its molecular formula is C56H39AlN8O5 and its molecular weight is 930.961. The purity is usually 95%.

4-Propoxyphenylboronic acid

In Stock

• CAS RN:
• 186497-67-6

• Formula:
• C9H13BO3

• InChI:
• InChI=1S/C9H13BO3/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h3-6,11-12H,2,7H2,1H3

• InChIKey:
• SOKFEJKZYHYKSY-UHFFFAOYSA-N

• 4-Propoxyphenylboronic acid is a useful research compound. Its molecular formula is C9H13BO3 and its molecular weight is 180.01 g/mol. The purity is usually 95%.

1-(5-methylthiophen-2-yl)-N-(pyridin-4-ylmethyl)methanamine

In Stock

• CAS RN:
• 893597-67-6

• Formula:
• C12H14N2S

• InChI:
• InChI=1S/C12H14N2S/c1-10-2-3-12(15-10)9-14-8-11-4-6-13-7-5-11/h2-7,14H,8-9H2,1H3

• InChIKey:
• WWTLIMSYMOPQDJ-UHFFFAOYSA-N

• 1-(5-methylthiophen-2-yl)-N-(pyridin-4-ylmethyl)methanamine is a useful research compound. Its molecular formula is C12H14N2S and its molecular weight is 218.32g/mol. The purity is usually 95%.

5-chloro-3-iodo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazolo[4,3-b]pyridine

In Stock

• CAS RN:
• 2170597-67-6

• Formula:
• C12H17ClIN3OSi

• InChI:
• InChI=1S/C12H17ClIN3OSi/c1-19(2,3)7-6-18-8-17-9-4-5-10(13)15-11(9)12(14)16-17/h4-5H,6-8H2,1-3H3

• InChIKey:
• SGGWKWNCYHLSTC-UHFFFAOYSA-N

• 5-chloro-3-iodo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C12H17ClIN3OSi and its molecular weight is 409.73. The purity is usually 95%.

4-Chloro-3-(difluoromethyl)quinoline-8-carboxylic acid

In Stock

• CAS RN:
• 2248297-67-6

• Formula:
• C11H6ClF2NO2

• InChI:
• InChI=1S/C11H6ClF2NO2/c12-8-5-2-1-3-6(11(16)17)9(5)15-4-7(8)10(13)14/h1-4,10H,(H,16,17)

• InChIKey:
• ZBJJDIUOLPLQJJ-UHFFFAOYSA-N

• 4-Chloro-3-(difluoromethyl)quinoline-8-carboxylic acid is a useful research compound. Its molecular formula is C11H6ClF2NO2 and its molecular weight is 257.62. The purity is usually 95%.

1-(4-Chlorobenzyl)piperidin-4-amine hydrochloride

In Stock

• CAS RN:
• 1158497-67-6

• Formula:
• C12H18Cl2N2

• InChI:
• InChI=1S/C12H17ClN2.ClH/c13-11-3-1-10(2-4-11)9-15-7-5-12(14)6-8-15;/h1-4,12H,5-9,14H2;1H

• InChIKey:
• DTDXRUMMEROPLL-UHFFFAOYSA-N

• 1-(4-Chlorobenzyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C12H18Cl2N2 and its molecular weight is 261.19 g/mol. The purity is usually 95%.

2-(3-methoxyphenoxy)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide

In Stock

• CAS RN:
• 1019097-67-6

• Formula:
• C24H21N7O4

• InChI:
• InChI=1S/C24H21N7O4/c1-15-11-20(26-21(32)14-35-18-10-6-9-17(12-18)34-2)31(29-15)24-27-22-19(23(33)28-24)13-25-30(22)16-7-4-3-5-8-16/h3-13H,14H2,1-2H3,(H,26,32)(H,27,28,33)

• InChIKey:
• QIPIPIIOZCSNQA-UHFFFAOYSA-N

• 2-(3-methoxyphenoxy)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C24H21N7O4 and its molecular weight is 471.477. The purity is usually 95%.

[(3-Methylphenyl)carbamoyl]methyl 4,6-dichloropyridine-2-carboxylate

In Stock

• CAS RN:
• 1797097-67-6

• Formula:
• C15H12Cl2N2O3

• InChI:
• InChI=1S/C15H12Cl2N2O3/c1-9-3-2-4-11(5-9)18-14(20)8-22-15(21)12-6-10(16)7-13(17)19-12/h2-7H,8H2,1H3,(H,18,20)

• InChIKey:
• PHAXFVAEPRZLKB-UHFFFAOYSA-N

• [(3-Methylphenyl)carbamoyl]methyl 4,6-dichloropyridine-2-carboxylate is a useful research compound. Its molecular formula is C15H12Cl2N2O3 and its molecular weight is 339.17. The purity is usually 95%.

N-Methyl-1-prop-2-enoyl-N-(2-pyrazol-1-ylethyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 2361897-67-6

• Formula:
• C15H22N4O2

• InChI:
• InChI=1S/C15H22N4O2/c1-3-14(20)18-9-5-13(6-10-18)15(21)17(2)11-12-19-8-4-7-16-19/h3-4,7-8,13H,1,5-6,9-12H2,2H3

• InChIKey:
• MLMKTYWVYQVGAG-UHFFFAOYSA-N

• N-Methyl-1-prop-2-enoyl-N-(2-pyrazol-1-ylethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H22N4O2 and its molecular weight is 290.367. The purity is usually 95%.

[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone

In Stock

• CAS RN:
• 2379997-67-6

• Formula:
• C19H20F3N3O2

• InChI:
• InChI=1S/C19H20F3N3O2/c1-13-9-16(6-7-23-13)27-12-14-3-2-8-25(11-14)18(26)15-4-5-17(24-10-15)19(20,21)22/h4-7,9-10,14H,2-3,8,11-12H2,1H3

• InChIKey:
• YKORUACVGZENQC-UHFFFAOYSA-N

• [3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone is a useful research compound. Its molecular formula is C19H20F3N3O2 and its molecular weight is 379.383. The purity is usually 95%.

4-Chloro-3-fluorobenzene-1,2-diamine

In Stock

• CAS RN:
• 1831097-67-6

• Formula:
• C6H6ClFN2

• InChI:
• InChI=1S/C6H6ClFN2/c7-3-1-2-4(9)6(10)5(3)8/h1-2H,9-10H2

• InChIKey:
• PWYTVGWBHGZPTG-UHFFFAOYSA-N

• 4-Chloro-3-fluorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C6H6ClFN2 and its molecular weight is 160.58 g/mol. The purity is usually 95%.

(E)-Ethyl 3-(4-cyano-2-nitrophenyl)acrylate

• CAS RN:
• 104291-52-3; 652997-67-6

• Formula:
• C12H10N2O4

• InChI:
• InChI=1S/C12H10N2O4/c1-2-18-12(15)6-5-10-4-3-9(8-13)7-11(10)14(16)17/h3-7H,2H2,1H3/b6-5+

• InChIKey:
• WMFKQJPKYJSLNX-AATRIKPKSA-N

• (E)-Ethyl 3-(4-cyano-2-nitrophenyl)acrylate is a useful research compound. Its molecular formula is C12H10N2O4 and its molecular weight is 246.222. The purity is usually 95%.

[(5-Methyl-2-thienyl)methyl](4-pyridinylmethyl)amine hydrochloride

• CAS RN:
• 1051364-44-3; 893597-67-6

• Formula:
• C12H15ClN2S

• InChI:
• InChI=1S/C12H14N2S.ClH/c1-10-2-3-12(15-10)9-14-8-11-4-6-13-7-5-11;/h2-7,14H,8-9H2,1H3;1H

• InChIKey:
• XZVKNWAAJKGGJX-UHFFFAOYSA-N

• [(5-Methyl-2-thienyl)methyl](4-pyridinylmethyl)amine hydrochloride is a useful research compound. Its molecular formula is C12H15ClN2S and its molecular weight is 254.78. The purity is usually 95%.